Cas no 2138247-35-3 (2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine)

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine is a morpholine derivative featuring a substituted aromatic ring system. The compound's structure incorporates both electron-rich (diethylmorpholine) and halogenated (iodo) aromatic moieties, which may influence its reactivity and binding properties. The presence of the iodine atom offers potential for further functionalization via cross-coupling reactions, while the steric and electronic effects of the 2,5-dimethyl substitution could enhance selectivity in synthetic applications. This molecule may serve as an intermediate in pharmaceutical or agrochemical synthesis, where its balanced lipophilicity and structural rigidity could be advantageous. Careful handling is recommended due to the potential sensitivity of the iodoaryl group.

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine structure

2138247-35-3 structure

Product Name:2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine

CAS No:2138247-35-3

MF:C₁₇H₂₆INO

MW:387.298917293549

CID:5865458

PubChem ID:165452527

Update Time:2025-05-23

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

- EN300-740736
- 2138247-35-3
- 2,6-diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine
- 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine
- Inchi： 1S/C17H26INO/c1-5-15-10-19(11-16(6-2)20-15)9-14-7-13(4)17(18)8-12(14)3/h7-8,15-16H,5-6,9-11H2,1-4H3
- InChI Key： XGDMUGXZOFSNED-UHFFFAOYSA-N
- SMILES： IC1=CC(C)=C(C=C1C)CN1CC(CC)OC(CC)C1

Computed Properties

Exact Mass: 387.10591g/mol
Monoisotopic Mass: 387.10591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 12.5Å²

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-740736-1.0g	2,6-diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine	2138247-35-3		1g	$0.0	2023-06-07

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952

Additional information on 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine: A Comprehensive Overview

2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine (CAS No. 2138247-35-3) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the morpholine family, which is a class of heterocyclic compounds widely used in drug discovery and materials science. The morpholine ring serves as the core structure, with substituents at positions 2, 6, and 4 contributing to its distinct properties.

The chemical structure of this compound is characterized by a six-membered morpholine ring containing one oxygen atom and two ethyl groups at positions 2 and 6. At position 4, there is a substituted benzyl group, specifically a (4-iodo-2,5-dimethylphenyl)methyl group. This substitution pattern introduces steric and electronic effects that influence the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine in drug design due to its ability to act as a scaffold for bioactive molecules. Researchers have explored its role in enzyme inhibition, particularly in targeting kinases and proteases involved in various disease pathways such as cancer and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The presence of an iodine atom at position 4 of the phenyl ring facilitates further functionalization through cross-coupling reactions, enabling the creation of diverse derivatives with enhanced pharmacokinetic profiles.

In terms of applications, 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine has shown promise in the development of small molecule inhibitors for therapeutic targets. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for binding to protein pockets with high specificity.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed that its morpholine ring plays a critical role in stabilizing interactions with target proteins, while the substituted phenyl group contributes to hydrophobic interactions.

The stereochemistry of this compound is another area of interest for researchers. The spatial arrangement of substituents on the morpholine ring can significantly impact its bioavailability and efficacy as a drug candidate. Studies are ongoing to optimize its stereochemical properties for improved therapeutic outcomes.

In conclusion, 2,6-Diethyl-4-[(4-iodo-2,5-dimethylphenyl)methyl]morpholine (CAS No. 2138247-35-3) represents a valuable platform for exploring novel chemical entities with potential therapeutic applications. Its unique structure and reactivity make it a subject of intense research interest across multiple disciplines within the chemical sciences.